Cas no 2090460-27-6 (3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)piperidine)

• Product Name: 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)piperidine
• CAS No: 2090460-27-6
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 6411737
• PubChem ID: 131341435
• Update Time: 2025-05-26

3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)piperidine
• 2090460-27-6
• EN300-1802017

• Inchi： 1S/C11H19N3O/c1-8-10(9-5-4-6-12-7-9)11(15-3)14(2)13-8/h9,12H,4-7H2,1-3H3
• InChI Key： DWHJHVOEAYXSSP-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C)=NN1C)C1CNCCC1

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 39.1Ų

Additional information on 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)piperidine

3-(5-Methoxy-1,3-Dimethyl-1H-Pyrazol-4-Yl)Piperidine: A Comprehensive Overview

The compound 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)piperidine (CAS No. 2090460-27-6) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of a pyrazole ring system and a piperidine moiety, which contributes to its diverse reactivity and functional properties. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it accessible for further research and development.

The pyrazole ring system, a five-membered heterocycle containing two nitrogen atoms, is known for its aromaticity and stability. In this compound, the pyrazole ring is substituted with methoxy and methyl groups at positions 5 and 3, respectively. These substituents not only enhance the electronic properties of the ring but also influence the overall reactivity of the molecule. The piperidine moiety, a six-membered saturated ring containing one nitrogen atom, adds flexibility and contributes to the molecule's ability to form hydrogen bonds. This combination makes 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)piperidine a versatile building block in organic synthesis.

Recent studies have highlighted the potential of this compound in medicinal chemistry. Researchers have explored its role as a ligand in metalloenzyme inhibition and as a component in drug delivery systems. For instance, investigations into its interaction with metalloproteins have revealed promising results in inhibiting enzymatic activity, suggesting its potential as a lead compound for developing novel therapeutic agents. Additionally, the molecule's ability to form stable complexes with metal ions has opened avenues for its application in catalysis and materials science.

The synthesis of 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)piperidine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazole ring through condensation reactions and subsequent functionalization to introduce the piperidine group. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and selectivity of these reactions, enabling the production of enantiomerically pure compounds.

From an analytical perspective, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its conformational flexibility and intermolecular interactions. Furthermore, computational chemistry approaches have been employed to predict its electronic properties and reactivity under various conditions.

In terms of applications, 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)piperidine has shown promise in several areas beyond medicinal chemistry. Its ability to act as a chiral ligand in asymmetric catalysis has been explored in recent research, demonstrating high enantioselectivity in certain reactions. Additionally, its role as a precursor in polymer synthesis has been investigated, highlighting its potential in materials science.

Looking ahead, ongoing research is focused on expanding the scope of this compound's applications while improving its synthetic methodologies. Collaborative efforts between chemists and biologists are also underway to explore its biological effects at molecular levels. As our understanding of this compound deepens, it is anticipated that new opportunities for innovation will emerge across various scientific disciplines.